2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro-
Overview
Description
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- (hereafter referred to as 2H-1,4-BXN-3(4H)-one) is a heterocyclic compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of a variety of organic compounds, and its use as a reagent in organic synthesis has been widely studied. In addition, it has been used in the synthesis of pharmaceuticals, agrochemicals, and other materials.
Scientific Research Applications
Medicinal Importance
Benzoxazinones, including 4-methyl-7-nitro-1,4-benzoxazin-3-one, are of great medicinal importance. They exhibit various pharmacological properties including anti-inflammatory , analgesic , antifungal , neuroprotective , and antibacterial activities .
Synthesis of Fused Heterocycles
4-Methyl-7-nitro-1,4-benzoxazin-3-one can be used in the synthesis of fused heterocycles. For example, it can be used as a starting compound for the synthesis of quinazolin-4-one .
Cardiotonic Activity
Some derivatives of 1,4-benzoxazin-3-one, which could potentially include 4-methyl-7-nitro-1,4-benzoxazin-3-one, have been found to exhibit cardiotonic activity .
Anticancer Activity
Certain derivatives of 1,4-benzoxazin-3-one have been found to exhibit anticancer activity .
Antiparasitic Activity
Some derivatives of 1,4-benzoxazin-3-one have been found to exhibit antiparasitic activity .
Antibacterial Activity
Certain derivatives of 1,4-benzoxazin-3-one have been found to exhibit antibacterial activity .
Antianxiety Activity
Some derivatives of 1,4-benzoxazin-3-one have been found to exhibit antianxiety activity .
Formylation
4-Methyl-2H-1,4-benzoxazin-3(4H)-one can undergo C-formylation in the presence of 1,1-dichloromethyl methyl ether under Friedel-Crafts reaction conditions .
properties
IUPAC Name |
4-methyl-7-nitro-1,4-benzoxazin-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O4/c1-10-7-3-2-6(11(13)14)4-8(7)15-5-9(10)12/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBHRAYSDUNQXKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)COC2=C1C=CC(=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30619280 |
Source
|
| Record name | 4-Methyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30619280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- | |
CAS RN |
141068-80-6 |
Source
|
| Record name | 4-Methyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30619280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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